N-(2-fluorophenyl)-2-((5-((4-isopropylphenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)butanamide
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Description
N-(2-fluorophenyl)-2-((5-((4-isopropylphenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)butanamide is a useful research compound. Its molecular formula is C23H24FN3O4S2 and its molecular weight is 489.58. The purity is usually 95%.
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Scientific Research Applications
Chemical Properties and Reactions
The compound undergoes various chemical reactions. For instance, oxo-2-polyfluoroalkylethane-1-sulfones and -sulfamides, which are structurally related, can participate in Biginelli reactions with aryl aldehydes and (thio)urea, forming tetrahydropyrimidin-2(1 H)-(thi)ones. This shows the compound's potential in creating pyrimidine derivatives, which are significant in medicinal chemistry (Timoshenko, Markitanov, Salimov, & Shermolovich, 2014).
Synthesis and Bioactivity
The compound is synthesized through methods that yield biologically active sulfonamide derivatives. For example, N,N'-(3,3'-dimethoxybiphenyl-4,4'-diyl)bis(4-fluorobenzenesulfonamide) and related compounds have shown promising antibacterial, antifungal, and antioxidant activities. This suggests the compound's potential role in creating bioactive molecules (Subramanyam et al., 2017).
Antimicrobial Activities
The compound's derivatives have been utilized in synthesizing new series of spiro compounds with significant antimicrobial activities. For instance, derivatives like sulfonyl carbothioamide show potent action against both Gram-negative and Gram-positive bacteria, highlighting its potential in antimicrobial drug development (Hafez, El-Gazzar, & Zaki, 2016).
Potential in Heterocyclic Synthesis
It serves as a precursor in the synthesis of heterocyclic compounds. For example, acetoacetanilides reactions lead to the formation of various fused derivatives including thienopyridines, which are crucial in the development of new drugs (Harb, Hussein, & Mousa, 2006).
Role in Developing Novel Scaffolds
The compound's derivatives are used in developing novel scaffolds for antimicrobial activities. For instance, pyrazole, thiophene, thiazole, and thiadiazole derivatives incorporating the pyrimidine ring have been synthesized, displaying moderate antimicrobial activity (Farag, Kheder, & Mabkhot, 2009).
Properties
IUPAC Name |
N-(2-fluorophenyl)-2-[[6-oxo-5-(4-propan-2-ylphenyl)sulfonyl-1H-pyrimidin-2-yl]sulfanyl]butanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24FN3O4S2/c1-4-19(21(28)26-18-8-6-5-7-17(18)24)32-23-25-13-20(22(29)27-23)33(30,31)16-11-9-15(10-12-16)14(2)3/h5-14,19H,4H2,1-3H3,(H,26,28)(H,25,27,29) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNWWEKKHGMJCEQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1=CC=CC=C1F)SC2=NC=C(C(=O)N2)S(=O)(=O)C3=CC=C(C=C3)C(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24FN3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
489.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.